Bis(2-anilino-2-oxo-ethyl)-dimethyl-ammonium;chloride

• CAS No.: 1042-42-8
• Molecular Formula: C18H22ClN3O2
• Molecular Weight: 347.8 g/mol
• IUPAC Name: 2-[(2-anilino-2-oxoethyl)-dimethylazaniumyl]-N-phenylethanimidate;hydrochloride
• InChI: InChI=1S/C18H21N3O2.ClH/c1-21(2,13-17(22)19-15-9-5-3-6-10-15)14-18(23)20-16-11-7-4-8-12-16;/h3-12H,13-14H2,1-2H3,(H-,19,20,22,23);1H
• InChI Key: YGCONRRHHMKQRL-UHFFFAOYSA-N
• Canonical SMILES: C[N+](C)(CC(=O)NC1=CC=CC=C1)CC(=O)NC2=CC=CC=C2.[Cl-]
• Synonyms: N,N-Dimethyl-2-oxo-N-[2-oxo-2-(phenylamino)ethyl]-2-(phenylamino)-ethanaminium Chloride; Dimethylbis[(phenylcarbamoyl)methyl]-ammonium Chloride; Dimethylbis[(phenylcarbamoyl)methyl]ammonium Chloride; Carcainium Chloride; N,N-Bis(phenylcarbamoylmethyl

Description

Carcainium chloride is a potent and selective Class I antiarrhythmic agent, functioning as a sodium channel blocker. Its primary research value lies in its application for investigating cardiac electrophysiology, particularly the mechanisms underlying arrhythmogenesis and the role of voltage-gated sodium channels in action potential propagation within myocardial tissue. By inhibiting the fast inward sodium current (INa), Carcainium chloride reduces the maximum rate of depolarization (Vmax) of the cardiac action potential, thereby decreasing conduction velocity in the atria, ventricles, and Purkinje fibers. This mechanism makes it an indispensable pharmacological tool for studying the management of ventricular tachycardia and other rhythm disorders in experimental models. Researchers utilize this compound to dissect the pathophysiology of arrhythmias, to evaluate the efficacy of combined therapeutic strategies, and to probe the structural and functional properties of cardiac sodium channels, offering critical insights for the development of novel cardiovascular therapeutics.

Synthetic and Derivatization Research of Carcainium Chloride

Synthesis Methodologies for Carcainium (B15197547) Chloride

While specific, detailed protocols for the synthesis of Carcainium chloride are not extensively published in readily available literature, its chemical structure as N,N-bis(phenylcarbamoylmethyl)dimethylammonium chloride allows for a chemically logical synthetic pathway to be proposed. The synthesis can be inferred from standard organic chemistry reactions used for the preparation of quaternary ammonium (B1175870) salts and analogous compounds like lidocaine (B1675312).

The most probable synthetic route involves a two-step process, beginning with the formation of an essential intermediate, followed by a quaternization reaction.

Step 1: Synthesis of 2-chloro-N-phenylacetamide. This intermediate is prepared through the acylation of aniline (B41778) with chloroacetyl chloride. In this reaction, the nucleophilic amino group of aniline attacks the electrophilic carbonyl carbon of chloroacetyl chloride, leading to the formation of an amide bond and the elimination of hydrochloric acid (HCl).

Step 2: Quaternization of Dimethylamine. The final step involves the double alkylation of dimethylamine with two equivalents of the previously synthesized 2-chloro-N-phenylacetamide. The nitrogen atom of dimethylamine acts as a nucleophile, displacing the chloride ion from the alpha-carbon of 2-chloro-N-phenylacetamide in a substitution reaction. This process is repeated with a second molecule of the chloroacetamide intermediate to form the final quaternary ammonium salt, Carcainium chloride.

This proposed pathway is summarized in the table below.

Step	Reaction Type	Reactant 1	Reactant 2	Product
1	Acylation	Aniline	Chloroacetyl chloride	2-chloro-N-phenylacetamide
2	Quaternization (Double Alkylation)	Dimethylamine	2-chloro-N-phenylacetamide (2 eq.)	Carcainium chloride

Structural Analogs and Derivatives Research, particularly Quaternary Ammonium Compounds

The study of Carcainium chloride is part of a larger field of research into quaternary ammonium compounds (QACs), which are molecules characterized by a central, positively charged nitrogen atom bonded to four organic groups. umass.edu This structural feature imparts properties such as permanent charge and, in many cases, increased water solubility compared to their tertiary amine precursors.

Carcainium chloride (QX-572) is consistently identified in scientific literature as a quaternary derivative of lidocaine. medchemexpress.comnih.govsandiego.edu Lidocaine is a tertiary amine, meaning its nitrogen atom can exist in both a neutral and a protonated, positively charged state, depending on the pH. By converting the tertiary amine in the lidocaine-like structure to a quaternary ammonium ion, Carcainium chloride possesses a permanent positive charge, regardless of the surrounding pH. This fundamental chemical modification is the basis for its classification as a lidocaine derivative, explored for how this permanent charge affects its biological and chemical properties.

The synthesis of Carcainium chloride can be compared with that of other quaternary lidocaine derivatives, which often involves the quaternization of lidocaine itself or a related tertiary amine. For example, the synthesis of other QACs in this family, such as QX-314 and QX-222, also involves an alkylation step to create the quaternary nitrogen center. nih.gov

The synthesis of lidocaine itself provides a useful comparison. The standard synthesis of lidocaine involves two main steps: cerritos.edugoogle.com

Amide Formation: 2,6-dimethylaniline is reacted with chloroacetyl chloride to form the intermediate, α-chloro-2,6-dimethylacetanilide. sandiego.edugoogle.com

Nucleophilic Substitution: The intermediate is then reacted with diethylamine, where the amine displaces the chloride to form lidocaine. cerritos.edugoogle.com

A comparison highlights the key differences in starting materials that lead to their distinct final structures. While lidocaine synthesis builds upon a substituted aniline (2,6-dimethylaniline) and a secondary amine (diethylamine), the proposed synthesis for Carcainium chloride utilizes unsubstituted aniline and a simpler secondary amine (dimethylamine), which is then subjected to double alkylation to form the symmetric quaternary structure.

The table below provides a comparison of Carcainium chloride with other notable quaternary lidocaine derivatives.

Compound Name	Synonym(s)	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Features
Carcainium chloride	QX-572, RSD-931	C₁₈H₂₂ClN₃O₂	347.84	Symmetrical structure with two N-phenylacetamide groups attached to a dimethylammonium core. nih.gov
QX-222	C₁₃H₂₁ClN₂O	256.77	A quaternary derivative with three methyl groups and one (2,6-dimethylphenyl)amino-oxoethyl group on the nitrogen. nih.gov
QX-314	C₁₈H₃₁BrN₂O	343.30	A quaternary derivative with three ethyl groups and one (2,6-dimethylphenyl)carbamoylmethyl group on the nitrogen. nih.gov

Pharmacological Investigations of Carcainium Chloride

Mechanistic Elucidation of Carcainium (B15197547) Chloride Action

The primary mechanism of action of Carcainium chloride involves the modulation of nerve fiber activity. As a quaternary derivative of lidocaine (B1675312), its electrophysiological effects have been a central area of research.

Interaction with Nerve Fibers: Aδ Fiber Selectivity Studies

A notable characteristic of Carcainium chloride is its selective inhibitory action on certain types of nerve fibers. Preclinical studies have demonstrated that it preferentially inhibits the activation of Aδ fibers in the airways. smr.org.ukkcl.ac.uk Aδ fibers are thinly myelinated sensory nerves implicated in the cough reflex. smr.org.uk In experimental models using guinea pigs and rabbits, topically applied Carcainium chloride was shown to reduce cough responses by selectively inhibiting these Aδ fibres. smr.org.ukunifi.it

This selectivity is a key finding, as other agents like lidocaine tend to have a more generalized inhibitory effect on various nerve fiber types. smr.org.uk The selective action on Aδ fibers suggests a more targeted approach for conditions where these fibers play a predominant role, such as in certain types of chronic cough. smr.org.uk

Ganglionic Blocking Mechanisms of Carcainium Chloride

Carcainium chloride has been described as a ganglionic blocker, a term that generally refers to substances that interfere with nerve impulse transmission in autonomic ganglia. mdpi.com However, its primary mechanism of action appears to be the blockade of nerve impulse conduction within the nerve fibers themselves, rather than a specific competitive antagonism of nicotinic acetylcholine (B1216132) receptors at the ganglionic synapse, which is the classical mechanism for ganglionic blockers. wikipedia.orgbio-techne.comjax.org

Distinction of Carcainium Chloride Mechanism from Lidocaine

Although structurally related, the mechanism of Carcainium chloride is distinct from that of the local anesthetic lidocaine. smr.org.ukunifi.itmdpi.comresearchgate.net The key differences are summarized in the table below.

Feature	Carcainium Chloride	Lidocaine
Nerve Fiber Selectivity	Selectively inhibits Aδ fibers in airways. smr.org.uk	Non-selectively inhibits both Aδ and C-fibers. smr.org.uk
Charge	Permanently charged quaternary ammonium (B1175870) compound. dovepress.com	Tertiary amine, exists in both charged and uncharged forms depending on pH.
Site of Action on Sodium Channel	Acts from the intracellular side of the nerve membrane. dovepress.com	Can access its binding site from both the intracellular and extracellular side, with the uncharged form crossing the membrane.
Antitussive vs. Anesthetic Activity	Potent antitussive effect with weak local anesthetic activity. ebi.ac.uk	Primarily a local anesthetic with antitussive properties. smr.org.uk

These distinctions highlight the unique pharmacological profile of Carcainium chloride. Its selective action on Aδ fibers without the broad-spectrum local anesthetic effects of lidocaine suggests a different therapeutic window and potential application. smr.org.ukebi.ac.uk

Pharmacodynamic Profiling in Experimental Models

The pharmacodynamic properties of Carcainium chloride have been explored in various experimental settings to understand its effects on biological systems.

Receptor Interaction Studies of Carcainium Chloride

Research into the receptor interactions of Carcainium chloride has primarily centered on its effects on voltage-gated sodium channels. As a lidocaine derivative, its main target is the sodium channel in excitable membranes, such as nerve fibers and cardiac muscle cells. dovepress.com Studies using its synonym, QX-572, have shown that it acts as a competitive inhibitor of batrachotoxin (B49) at the sodium channel.

While some commercial suppliers have categorized Carcainium chloride under "Histamine Receptor," there is a lack of substantial pharmacological studies in the public domain to support a direct and significant interaction with histamine (B1213489) receptors as a primary mechanism of action. medchemexpress.com Similarly, comprehensive receptor screening studies to identify other potential molecular targets are not widely reported.

Cellular and Subcellular Effects of Carcainium Chloride

The cellular effects of Carcainium chloride are a direct consequence of its interaction with sodium channels. By blocking these channels, it inhibits the influx of sodium ions into the cell, which is a critical step in the generation and propagation of action potentials in neurons. dovepress.com

At the subcellular level, Carcainium chloride, being a permanently charged molecule, is thought to exert its blocking action from the axoplasmic (internal) side of the nerve membrane. dovepress.com Its lipophilic character allows it to traverse the lipid membrane to reach its intracellular site of action. The binding of Carcainium chloride to the sodium channel protein leads to a conformational change that prevents the channel from conducting sodium ions, thereby blocking nerve impulses. There is limited information available regarding other cellular or subcellular effects, such as impacts on membrane integrity beyond the sodium channel or on intracellular signaling cascades.

Pharmacokinetic Research in Preclinical Models

Despite a comprehensive search of scientific literature, detailed preclinical pharmacokinetic data for the compound Carcainium chloride, also known as RSD-931 or QX-572, are not extensively available in the public domain. Carcainium chloride is recognized as a quaternary derivative of lidocaine. researchgate.netnih.gov While it has been subject to investigation for its potential therapeutic effects, including for chronic pain and as an antitussive agent, specific quantitative data regarding its absorption, distribution, metabolism, and elimination in preclinical models remain largely unpublished. smr.org.uk

One report indicated that in some animal models, Carcainium chloride (referred to as RSD-931) exhibited a pharmacokinetic profile that would be consistent with a once-daily oral dosing regimen. smr.org.uk However, the underlying data from these studies, such as plasma concentration-time curves, bioavailability, and tissue distribution specifics, have not been publicly disclosed.

For context, pharmacokinetic studies on other quaternary lidocaine derivatives have been published. For instance, research on a related compound, QX-OH, in rats provided detailed parameters on its absorption and distribution following sciatic nerve block. frontiersin.orgresearchgate.net These studies measured concentrations in plasma, muscle, and nerve tissue, yielding data on maximum concentration (Cmax), time to maximum concentration (Tmax), and elimination half-life. frontiersin.orgresearchgate.net However, it is crucial to note that these findings are not directly applicable to Carcainium chloride, as minor structural differences can significantly alter a compound's pharmacokinetic properties.

Due to the lack of specific data for Carcainium chloride, the following sections on its absorption and distribution dynamics, metabolic pathways, and elimination profiles cannot be populated with the detailed, evidence-based information required. The absence of such data in publicly accessible scientific literature precludes a thorough analysis as per the requested outline.

Absorption and Distribution Dynamics of Carcainium Chloride

Specific data from preclinical studies detailing the absorption and distribution of Carcainium chloride are not available in the public domain.

Metabolic Pathways of Carcainium Chloride

Information regarding the specific metabolic pathways of Carcainium chloride in preclinical models has not been published.

Elimination Profiles of Carcainium Chloride and its Metabolites

There is no publicly available data on the elimination profiles of Carcainium chloride and its potential metabolites from preclinical studies.

Preclinical Research on Carcainium Chloride Efficacy

In Vitro Pharmacological Assessments

Electrophysiological Studies on Isolated Tissues

Electrophysiological assessments on isolated airway sensory nerves have provided critical insights into the mechanism of action of Carcainium (B15197547) Chloride. Studies have shown that the compound selectively inhibits Aδ-fibres, which are rapidly adapting stretch receptors (RARs), without significantly affecting C-fibre activity.

In one key study, Carcainium Chloride (also referred to as RSD931) at a concentration of 10.0 mg ml-1 significantly reduced both spontaneous and histamine-evoked discharges in Aδ-fibres. nih.gov This inhibitory effect on the nerve fibres responsible for initiating the cough reflex occurred without impacting histamine-induced bronchoconstriction. nih.gov

In contrast to the effects of the local anesthetic lidocaine (B1675312), which inhibits both Aδ and C-fibres, Carcainium Chloride demonstrated a selective action. While lidocaine significantly inhibited spontaneous and capsaicin-induced discharges in both pulmonary and bronchial C-fibres, Carcainium Chloride had no significant effect on these nerve fibres. nih.gov Interestingly, at a concentration of 10.0 mg ml-1, Carcainium Chloride did cause a transient activation of pulmonary C-fibre endings. nih.gov This selective inhibition of Aδ-fibres suggests a more targeted approach to cough suppression, potentially avoiding the broader sensory inhibition associated with less selective agents. nih.gov

Receptor Binding and Functional Assays

While detailed receptor binding assays for Carcainium Chloride are not extensively reported in the public domain, its functional effects on sensory nerve activity suggest a mechanism distinct from typical local anesthetics. The compound's selective inhibition of Aδ-fibres points towards a targeted interaction with specific ion channels or receptors predominantly expressed on these neurons. The molecular basis for this selectivity is thought to be independent of a general local anesthetic effect, which typically involves a broad blockade of voltage-gated sodium channels. researchgate.net Further research is required to fully elucidate the specific molecular targets and binding kinetics of Carcainium Chloride.

In Vivo Animal Model Studies

Antitussive Efficacy in Induced Cough Models (e.g., Guinea Pigs, Rabbits)

The antitussive properties of Carcainium Chloride have been demonstrated in various animal models of induced cough, primarily in guinea pigs and rabbits. These studies have consistently shown a dose-dependent reduction in cough frequency and an increase in the time to cough onset.

In studies using guinea pigs, aerosolized Carcainium Chloride has been shown to be highly effective at suppressing cough induced by irritants such as citric acid and capsaicin. Pre-treatment with Carcainium Chloride resulted in a significant, dose-dependent reduction in the number of coughs.

For citric acid-induced cough in guinea pigs, Carcainium Chloride demonstrated a clear dose-response relationship. At concentrations of 0.1, 1.0, and 10 mg ml-1, it reduced the number of coughs by 25.3%, 40.4%, and a striking 97.6%, respectively. nih.gov The highest concentration achieved an almost complete inhibition of the cough reflex. nih.gov

Similarly, in the capsaicin-induced cough model in guinea pigs, Carcainium Chloride at 10.0 and 30.0 mg ml-1 reduced the number of coughs by 25% and 76.9%, respectively. nih.gov

The efficacy of Carcainium Chloride was also confirmed in rabbits. In a model where cough was induced by citric acid following ozone exposure to enhance sensitivity, Carcainium Chloride at 10 mg ml-1 significantly reduced the number of coughs from a mean of 22.1 to 2.7. nih.gov

Cough Reflex Suppression by Carcainium Chloride (RSD931) in Guinea Pigs

Tussigen	Concentration (mg ml-1)	Mean Reduction in Coughs (%)
Citric Acid	0.1	25.3
1.0	40.4
10.0	97.6
Capsaicin	10.0	25
30.0	76.9

In addition to reducing the number of coughs, Carcainium Chloride was also found to delay the onset of the cough reflex. In the capsaicin-induced cough model in guinea pigs, a concentration of 30.0 mg ml-1 of Carcainium Chloride significantly prolonged the time to the first cough. nih.gov This effect on cough latency provides further evidence of its inhibitory action on the sensory pathways that trigger the cough reflex. In citric acid-induced cough in guinea pigs, an increase in the latency to the onset of cough was observed at a concentration of 10.0 mg ml-1. nih.gov

Effect of Carcainium Chloride (RSD931) on Latency to Cough Onset in Guinea Pigs

Tussigen	Concentration (mg ml-1)	Effect on Latency
Citric Acid	10.0	Increased
Capsaicin	30.0	Significantly Prolonged

Investigation of Effects on Airway Sensory Nerves

Preclinical research has delved into the effects of Carcainium chloride on airway sensory nerves, revealing a distinct mechanism of action compared to the local anesthetic, lidocaine. researchgate.net Studies in guinea pigs have demonstrated that aerosolized Carcainium chloride significantly reduces the number of coughs induced by citric acid. dovepress.com

A notable dose-dependent effect was observed, with higher concentrations leading to a more pronounced reduction in cough frequency. dovepress.com Furthermore, at a concentration of 10.0 mg ml−1, Carcainium chloride was found to significantly decrease both spontaneous and histamine-evoked discharges in Aδ-fibres, which are associated with rapidly adapting stretch receptors (RARs) in the airways. dovepress.com This inhibitory action on Aδ-fibres is believed to be a key component of its antitussive effect. dovepress.com

In contrast to its effects on Aδ-fibres, Carcainium chloride showed a different interaction with C-fibre endings. Aerosols of the compound caused a transient activation of pulmonary C-fibre endings shortly after administration. dovepress.com However, it did not have a significant impact on discharges in bronchial C-fibres. dovepress.com This selective action on different types of sensory nerves distinguishes Carcainium chloride from lidocaine, which tends to inhibit all nerve activity in the lungs. researchgate.netdovepress.com

The selective inhibition of Aδ fibres by Carcainium chloride, without the broad local anesthetic effects of lidocaine, suggests a more targeted approach to cough suppression. researchgate.net This selectivity may also account for the compound's potent antitussive properties observed in animal models. dovepress.com

Table 1: Effect of Carcainium Chloride on Citric Acid-Induced Coughs in Guinea Pigs

Concentration (mg ml−1)	Reduction in Coughs (%)

Pain Pathway Modulation Research

Investigations into the modulation of pain pathways by Carcainium chloride have been undertaken in preclinical models. A study involving co-application of lidocaine and Carcainium chloride (also referred to as QX-572) in mice demonstrated a significant enhancement of pain blockade. nih.gov While Carcainium chloride administered alone did not show an analgesic effect, its combination with lidocaine resulted in a prolonged sensory-specific nerve block. nih.gov

Specifically, the co-injection of lidocaine and Carcainium chloride led to a notable increase in the paw withdrawal latency and mechanical withdrawal threshold in mice, indicating a reduced sensitivity to painful stimuli. nih.gov This suggests that Carcainium chloride can potentiate the analgesic effects of lidocaine. nih.gov

The research also explored the effects of this combination on different types of pain. In a model of formalin-induced acute pain, the co-administration of lidocaine and Carcainium chloride was effective in inhibiting spontaneous pain behaviors. nih.gov

Table 2: Effect of Lidocaine and Carcainium Chloride Co-injection on Pain Blockade in Mice

Treatment	Duration of Elevated Paw Withdrawal Latency (minutes)

Autonomic Nervous System Modulation Studies

Preclinical research indicates that Carcainium chloride (QX-572) has modulatory effects on the autonomic nervous system, particularly in the context of cardiac electrophysiology. dovepress.com Early studies considered Carcainium chloride primarily as an antiarrhythmic drug. dovepress.com

The electrophysiological effects of Carcainium chloride on the heart are influenced by both sympathetic and parasympathetic activity. dovepress.com This interplay suggests that the compound's mechanism of action is, at least in part, mediated through the autonomic nervous system. dovepress.com In isolated animal papillary muscles, Carcainium chloride has been shown to increase the diastolic threshold and the absolute refractory period, while decreasing conduction velocity. dovepress.com

These findings point to a direct effect on cardiac tissue that is also subject to autonomic control. The historical focus on its antiarrhythmic properties underscores the compound's interaction with the electrical conduction system of the heart, a system heavily regulated by autonomic inputs. dovepress.com

Early Clinical Research and Exploratory Trials of Carcainium Chloride

Pilot Studies on Carcainium (B15197547) Chloride in Human Cohorts

Pilot studies represent the foundational step in understanding the clinical effects of Carcainium chloride in human subjects. These exploratory trials have been crucial in generating initial hypotheses regarding the compound's antitussive properties.

A key area of investigation has been the use of aerosolized Carcainium chloride (also referred to as VRP700) in patients diagnosed with IIP, a group of lung diseases where chronic cough is a frequent and debilitating symptom. dsmz.deamericanelements.commims.com A notable pilot study focused on a cohort of eight female patients with IIP to assess the effectiveness of the compound. dsmz.deamericanelements.comfishersci.se

Measurements showed that treatment with VRP700 significantly decreased the mean cough frequency from a baseline of 57.75 coughs per hour (cph) to 13.13 cph. fishersci.se In contrast, the placebo (0.9% sodium chloride) group also saw a decrease, but it was not statistically significant, moving from a baseline of 46.06 cph to 37.38 cph. fishersci.se The difference in the reduction of cough frequency between VRP700 and the placebo was highly significant (p < 0.001). wikipedia.orgdsmz.deamericanelements.comguidetopharmacology.orgfishersci.sefishersci.se

Table 1: Effect of Carcainium Chloride (VRP700) vs. Placebo on Cough Frequency

The administration of VRP700 resulted in a significant reduction in VAS scores, with a mean reduction of 5.60. americanelements.com The reduction in cough severity as measured by the VAS was significantly greater with VRP700 compared to the placebo (p < 0.001). wikipedia.orgdsmz.deamericanelements.comguidetopharmacology.orgfishersci.sefishersci.se The findings from this exploratory study suggested that nebulized VRP700 improved the quality of life in hospitalized patients with IIP. americanelements.comguidetopharmacology.orgmims.comflybase.orgnih.govuni.lu

Table 2: Reduction in Cough Severity (VAS Score) with Carcainium Chloride (VRP700) vs. Placebo

Patient-reported outcomes were a key component of the pilot study. americanelements.comfishersci.se A remarkable subjective improvement was noted among participants receiving Carcainium chloride. americanelements.comfishersci.se All but one of the eight patients reported feeling better after the VRP700 treatment. dsmz.deamericanelements.comguidetopharmacology.orgfishersci.ca In contrast, after receiving the placebo, only one patient felt better, one felt worse, and the remaining patients reported no noticeable change. fishersci.se This difference in subjective response between the two treatments was statistically significant (p < 0.02). fishersci.se Furthermore, the physicians involved in the trial selected VRP700 as the more effective treatment for reducing cough frequency in all patients (p < 0.01). americanelements.comfishersci.se

Research in Patients with Chronic Cough and Idiopathic Interstitial Pneumonias (IIP)

Study Design and Methodological Considerations in Human Trials

The design and methodology of clinical trials are fundamental to ensuring the validity and reliability of the findings. For Carcainium chloride, specific, rigorous designs have been employed.

The primary human study on Carcainium chloride utilized a randomized, double-blind, placebo-controlled crossover design. americanelements.comfishersci.camims.comflybase.orgfishersci.senih.gov This methodology is considered a robust approach for minimizing bias in clinical research. mims.com

In this trial, eight female patients with IIP were randomized to one of two treatment sequences. dsmz.deamericanelements.comguidetopharmacology.orgfishersci.se One group received nebulized VRP700 on the first study day, followed by a nebulized placebo (0.9% sodium chloride) on the second study day. dsmz.deguidetopharmacology.orgfishersci.se The other group received the treatments in the reverse order. dsmz.deguidetopharmacology.orgfishersci.se A washout period of 48 to 72 hours separated the two study days to ensure that the effects of the first treatment did not carry over to the second. dsmz.deamericanelements.comguidetopharmacology.orgfishersci.se The double-blind nature of the study meant that neither the patients nor the investigators knew which treatment was being administered on a given day, thereby reducing the potential for bias in reporting and assessment. mims.comfishersci.se

Adaptive Contingency Study Design Applications

Early clinical research into the efficacy of novel compounds often employs sophisticated trial designs to maximize the information gained from a limited number of participants. One such approach is the adaptive contingency design, which allows for pre-planned modifications to the trial based on interim data analysis. An exploratory pilot study investigating the antitussive effects of Carcainium chloride (also known as VRP700) in patients with chronic cough associated with idiopathic interstitial pneumonias utilized a randomized, double-blind, placebo-controlled, crossover adaptive contingency design. wikipedia.orgfishersci.sedsmz.de

This particular study, registered under the EudraCT number 2010-021350-19, was designed to assess the effectiveness of nebulized Carcainium chloride in a small cohort of eight female patients. wikipedia.orgfishersci.sedsmz.de The adaptive nature of the trial design is a key feature, allowing for a flexible yet rigorous scientific evaluation. While the specifics of the adaptive contingencies for this particular trial are not detailed in the available literature, adaptive designs in early-phase studies can include modifications to sample size, dosage, or patient selection criteria based on accumulating data. fishersci.ca This approach is particularly valuable in exploratory trials where there is initial uncertainty about various study parameters. americanelements.com

Research Findings

The results of this pilot study demonstrated a notable difference between the effects of Carcainium chloride and placebo on cough frequency. wikipedia.orgfishersci.se The key findings are summarized in the data tables below.

Table 1: Mean Cough Frequency (coughs per hour) Before and After Treatment

Treatment Group	Baseline (Mean ± SD)	4 Hours Post-Treatment (Mean ± SD)
Carcainium chloride (VRP700)	57.75 ± 15.51	13.13 ± 9.62
Placebo (Sodium chloride 0.9%)	46.06 ± 10.70	37.38 ± 19.34
Data sourced from a pilot study on the antitussive effect of Carcainium chloride. wikipedia.org

Table 2: Mean Reduction in Visual Analogue Scale (VAS) Score for Cough-Related Discomfort

Treatment Group	Mean Reduction in VAS Score ± SD
Carcainium chloride (VRP700)	5.60 ± 0.90
Placebo	Not specified in detail, but significantly lower than VRP700
Data sourced from a pilot study on the antitussive effect of Carcainium chloride. wikipedia.orgfishersci.se

The data indicates that while both Carcainium chloride and the placebo led to a decrease in cough frequency, the reduction observed with Carcainium chloride was statistically significant (p < 0.001) and substantially greater than that seen with the placebo. wikipedia.orgfishersci.se Similarly, the reduction in the subjective feeling of discomfort, as measured by the VAS score, was significantly more pronounced after treatment with Carcainium chloride compared to the placebo (p < 0.001). wikipedia.orgfishersci.se Furthermore, all but one of the eight patients reported feeling better after receiving the active treatment. wikipedia.orgfishersci.se

Toxicological Research of Carcainium Chloride Research Focus

Preclinical Toxicological Assessments in Research

Preclinical toxicology studies are fundamental for identifying potential hazards associated with a new chemical entity before it is administered to humans. researchgate.net These studies are typically conducted in vitro and in animal models to assess the substance's effects on biological systems.

In Vitro Cytotoxicity Studies

In vitro cytotoxicity assays are used to evaluate the toxic effects of a substance on cells grown in a laboratory setting. These tests can provide early indications of a compound's potential for causing cellular damage.

Acute Toxicity Research in Animal Models

Acute toxicity studies in animals are designed to determine the adverse effects that occur shortly after the administration of a single dose of a substance. researchgate.net These studies help in determining the median lethal dose (LD50) and identifying the target organs for toxicity.

Detailed reports of acute toxicity studies for Carcainium (B15197547) chloride in animal models are not available in the public domain. Consequently, information regarding its LD50 values and specific acute toxicological effects remains uncharacterized in published literature.

Subchronic and Chronic Toxicity Investigations

Subchronic and chronic toxicity studies involve the repeated administration of a substance to animals over a longer period, typically ranging from 28 days to a year or more, to evaluate the long-term health effects. nih.govaltasciences.com

There are no specific subchronic or chronic toxicity investigation reports for Carcainium chloride found in publicly accessible scientific literature. Such studies are crucial for understanding the potential cumulative toxic effects and for determining a No-Observed-Adverse-Effect Level (NOAEL), but this information has not been published for Carcainium chloride.

Comparative Toxicological Profiles with Related Compounds

Carcainium chloride is a quaternary ammonium (B1175870) compound (QAC). nih.gov Comparing its toxicological profile with other QACs, such as benzalkonium chloride and cetylpyridinium (B1207926) chloride, could provide insights into its potential hazards. QACs as a class are known to have point-of-contact effects like irritation. researchgate.net Some QACs have been associated with dermal and respiratory effects, while regulatory agencies have concluded that there are no concerns for reproductive effects, genotoxicity, or carcinogenicity for certain QACs based on guideline safety studies. researchgate.netnih.gov

However, a direct comparative toxicological study that includes Carcainium chloride alongside other related compounds is not available in the published literature. Such a study would be necessary to understand the relative toxicity of Carcainium chloride within this chemical class.

Safety Biomarker Research and Monitoring in Clinical Studies

In clinical trials, safety biomarkers are monitored to detect any potential adverse effects of an investigational drug. This typically includes the analysis of hematological and biochemical parameters. hematology.orgeuropa.eu

A pilot clinical study (EudraCT Number: 2010-021350-19) investigating the antitussive effect of inhaled Carcainium chloride (VRP700) in patients with idiopathic interstitial pneumonia reported that no changes in ECG variables, spirometry, urine, and blood tests were noted during the study. researchgate.net However, the study did not publish the specific hematological and biochemical parameters that were monitored or the detailed results of these analyses.

Hematological and Biochemical Parameter Analyses

The monitoring of hematological and biochemical parameters in clinical studies provides crucial information about the effects of a drug on various organ systems, such as the bone marrow, liver, and kidneys.

Hematological Parameters: Typically include red blood cell count, white blood cell count, platelet count, and hemoglobin concentration.

Biochemical Parameters: Often include markers of liver function (e.g., ALT, AST), kidney function (e.g., creatinine, urea), and electrolyte balance. ibimapublishing.com

Electrocardiographic (ECG) Monitoring for Cardiac Safety

Electrocardiographic (ECG) monitoring is a critical component of toxicological research and clinical trials, serving to evaluate the potential effects of a chemical compound on the electrical activity of the heart. flybase.orgwikipedia.org It is a non-invasive, readily available test that can detect abnormalities in heart rate, rhythm, and conduction, which may indicate cardiotoxicity. americanelements.comdsmz.de Key parameters assessed include the PR interval, QRS duration, and the QT interval, which represent the different phases of the cardiac cycle. wikipedia.org Prolongation or other alterations of these intervals can signal adverse drug effects, such as the blockade of cardiac ion channels. fishersci.seuni.lu

In the context of Carcainium chloride, a quaternary derivative of the local anesthetic lidocaine (B1675312), cardiac safety has been a point of evaluation. fishersci.ca A pilot study investigating the efficacy of aerosolized Carcainium chloride (VRP700) for chronic cough in patients with idiopathic interstitial pneumonia (IIP) included rigorous safety assessments. fishersci.ca In this double-blind, randomized, placebo-controlled crossover study, the safety protocol involved ECG monitoring to detect any cardiac effects. fishersci.ca

The research findings from this study indicated that there were no significant changes in ECG variables following the administration of Carcainium chloride when compared to the placebo. fishersci.ca No adverse events related to cardiac function were reported during the trial. fishersci.ca This suggests a favorable cardiac safety profile for Carcainium chloride within the parameters of this specific exploratory study.

Table 1: Summary of ECG Monitoring Findings for Carcainium Chloride

Parameter	Observation	Reference
ECG Variables	No significant changes observed.	fishersci.ca
Cardiac-Related Adverse Events	None reported during the study.	fishersci.ca

Pulmonary Function Assessment in Respiratory Studies

Pulmonary function tests are essential tools in respiratory studies to assess the mechanical function of the lungs, including how well air moves in and out. These assessments are crucial when investigating inhaled compounds or drugs intended to treat respiratory conditions. Spirometry is a common pulmonary function test that measures parameters such as Forced Vital Capacity (FVC) and Forced Expiratory Volume in one second (FEV1), providing key information about lung volumes and airflow.

In the previously mentioned pilot study of aerosolized Carcainium chloride for treating chronic cough in patients with IIP, pulmonary function was a key safety endpoint. fishersci.ca Given that the drug was delivered directly to the airways, monitoring for any potential adverse effects on lung function was a priority. The safety protocol included spirometry to assess the impact of the treatment on the patients' respiratory mechanics. fishersci.ca

Table 2: Summary of Pulmonary Function Assessment Findings for Carcainium Chloride

Parameter	Observation	Reference
Spirometry	No significant changes observed.	fishersci.ca
Respiratory-Related Adverse Events	None reported (Note: Initial coughs during nebulization were observed but not recorded as adverse events).	fishersci.ca

Analytical Methodologies for Carcainium Chloride Research

Chromatographic Techniques for Detection and Quantification

Chromatography is a fundamental separation technique used to isolate individual components from a mixture. labinsights.nl For a compound like Carcainium (B15197547) chloride, both liquid and gas chromatography can be adapted for analysis, often coupled with mass spectrometry for definitive identification and quantification.

High-Performance Liquid Chromatography (HPLC) is a primary technique for analyzing non-volatile compounds like Carcainium chloride. asccollegekolhar.in It separates components of a mixture dissolved in a liquid solvent (mobile phase) by pumping the solution through a column containing a solid adsorbent material (stationary phase). asccollegekolhar.in

The selection of the stationary phase is critical. For Carcainium chloride, which is a quaternary ammonium (B1175870) salt containing phenyl groups, reversed-phase (RP) chromatography is a common approach. cellmosaic.com In RP-HPLC, a nonpolar stationary phase, such as C18-modified silica, is used with a polar mobile phase. cellmosaic.comresearchgate.net The retention of Carcainium chloride would be influenced by the hydrophobicity of its structure and its interaction with the stationary phase.

Detection in HPLC can be achieved through various detectors:

UV-Visible Detectors: Given the presence of aniline (B41778) chromophores in the Carcainium chloride structure, a UV detector can be used for quantification. tanta.edu.eggoogle.com The wavelength for detection would be set to a value where the compound exhibits maximum absorbance.

Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) provides high sensitivity and specificity. researchgate.net Electrospray ionization (ESI) is a suitable interface for LC-MS as it can effectively ionize polar and charged molecules like Carcainium chloride, making it a powerful tool for analysis in complex biological matrices. researchgate.net

Evaporative Light Scattering Detector (ELSD): For compounds that lack a strong chromophore, or as a universal detection method, ELSD can be utilized. lcms.cz This detector measures the light scattered by analyte particles after the mobile phase has been evaporated, and its response is related to the concentration of the analyte. lcms.cz

A typical HPLC method for a related compound, Metformin Hydrochloride, involved separation on a C18 column with detection by an ELSD, demonstrating the applicability for salt forms of active ingredients. lcms.cz

Gas Chromatography (GC) is a powerful technique for separating and analyzing volatile and semi-volatile organic compounds. thermofisher.com The sample is vaporized and passed through a column, and components are separated based on their interaction with the stationary phase. asccollegekolhar.in

Carcainium chloride is a quaternary ammonium salt, making it non-volatile and thermally labile. Therefore, direct analysis by GC is not feasible. To analyze such compounds using GC, a derivatization step is typically required to convert the non-volatile analyte into a volatile and thermally stable derivative.

When coupled with a mass spectrometer, GC-MS becomes a highly selective and sensitive analytical tool. thermofisher.commdpi.com For halogenated compounds, Negative Chemical Ionization (NCI) can be a particularly sensitive ionization method in GC-MS, which could be relevant for the chloride counter-ion, although analysis typically focuses on the parent molecule. shimadzu.com A study on the analysis of acylcarnitines utilized GC-chemical ionization-MS after transforming the analytes into more volatile derivatives, a strategy that could theoretically be adapted for Carcainium. nih.gov However, due to the complexity of derivatization, HPLC-MS is generally the preferred method for analyzing compounds like Carcainium chloride. pnrjournal.com

Spectroscopic Methods in Carcainium Chloride Analysis

Spectroscopic methods involve the interaction of electromagnetic radiation with a substance to obtain structural and quantitative information. scribd.com These methods are indispensable for confirming the identity and structure of compounds like Carcainium chloride.

Mass Spectrometry (MS): As a standalone technique or coupled with chromatography (LC-MS, GC-MS), MS provides information about the mass-to-charge ratio of ionized molecules. labinsights.nl This allows for the determination of the molecular weight and the study of fragmentation patterns, which can elucidate the compound's structure. uclouvain.be

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful technique for determining the precise structure of an organic molecule. It provides detailed information about the carbon-hydrogen framework. ¹H NMR and ¹³C NMR spectra would be used to confirm the number and connectivity of protons and carbons in the Carcainium chloride molecule. uclouvain.be

Infrared (IR) Spectroscopy: IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to different vibrational modes of chemical bonds. uclouvain.be The IR spectrum of Carcainium chloride would show characteristic absorption bands for its functional groups, such as the C=O stretch of the amide, N-H bonds, and aromatic C-H bonds, helping to confirm its functional group composition. uclouvain.be

UV-Visible Spectroscopy: This technique measures the absorption of ultraviolet or visible light by a molecule. scribd.com It is particularly useful for compounds containing chromophores, such as the aromatic rings in Carcainium chloride. uclouvain.be It is often used for quantitative analysis based on the Beer-Lambert law. scribd.com

Method Development and Validation for Biological Matrices

Developing and validating an analytical method is crucial to ensure that it is reliable, reproducible, and suitable for its intended purpose, especially for quantifying drugs in biological matrices like blood, plasma, or tissue. pnrjournal.commdpi.com The validation process demonstrates that the method accurately and precisely measures the analyte of interest. pnrjournal.com

The process typically involves sample preparation to remove interferences from the biological matrix, such as protein precipitation or liquid-liquid extraction. mdpi.com For instance, a QuEChERS-inspired technique using acetonitrile (B52724) for protein precipitation followed by centrifugation has been used for pesticide analysis in biological samples and could be adapted for Carcainium chloride. mdpi.com

Precision and accuracy are cornerstone parameters of method validation. imgroupofresearchers.com

Accuracy: This refers to the closeness of the measured value to the true or accepted value. imgroupofresearchers.com It is often assessed by performing recovery studies, where a known amount of the analyte (Carcainium chloride) is added (spiked) into a blank biological matrix. The matrix is then analyzed, and the measured concentration is compared to the known spiked amount. Accuracy is typically expressed as the percentage of recovery. mdpi.com

Precision: This measures the degree of agreement among a series of individual measurements under the same conditions. imgroupofresearchers.com It reflects the random error of the method. Precision is usually expressed as the relative standard deviation (RSD) or coefficient of variation (CV) of a set of replicate measurements. mdpi.com It is evaluated at different levels:

Intra-day precision (repeatability): Analysis of samples on the same day.

Inter-day precision (intermediate precision): Analysis of samples on different days to assess variability from factors like different analysts or equipment. mdpi.com

A validated HPLC-DAD method for pesticides reported precision with CV values less than 15%, which is a common acceptance criterion in bioanalytical method validation. mdpi.com

Table 1: Example Parameters for Precision and Accuracy Assessment

Validation Parameter	Description	Typical Acceptance Criterion
Accuracy	Closeness of measured value to the true value. Assessed via spike-recovery studies at multiple concentration levels (e.g., Low, Medium, High QC).	Mean recovery of 85-115% (or 80-120% at the lower limit). mdpi.com
Precision (Repeatability & Intermediate)	Agreement between a series of measurements. Assessed by calculating RSD% for replicate analyses at multiple concentrations.	RSD ≤ 15% (or ≤ 20% at the lower limit). mdpi.com

These parameters define the sensitivity of the analytical method. mdpi.com

Limit of Detection (LOD): The lowest concentration of an analyte in a sample that can be reliably detected, but not necessarily quantified with acceptable precision and accuracy. teledynetekmar.comepa.gov It is the concentration that provides a signal significantly different from the background noise, often defined as a signal-to-noise ratio of 3:1. chromatographyonline.com

Limit of Quantification (LOQ): The lowest concentration of an analyte that can be determined with acceptable precision and accuracy under the stated experimental conditions. teledynetekmar.com This is the lowest concentration on the calibration curve. A common approach to establish the LOQ is to use a signal-to-noise ratio of 10:1 or to define it as the concentration where the precision (RSD) is within 20%. teledynetekmar.comchromatographyonline.com

For example, a GC-MS method for analyzing substances in feed was validated with LOQs below 10.0 µg/kg for most analytes. chromatographyonline.com In another study, a spectrophotometric method for chloride had a detection limit of 0.2 p.p.m. researchgate.net The specific LOD and LOQ for a Carcainium chloride assay would depend on the technique used (e.g., LC-MS would be more sensitive than HPLC-UV) and the matrix being analyzed. tanta.edu.egresearchgate.net

Future Directions and Research Gaps for Carcainium Chloride

Elucidation of Molecular Targets and Pathways

A significant area for future research lies in the detailed elucidation of the molecular targets and signaling pathways of Carcainium (B15197547) chloride. Current understanding identifies it as a ganglionic blocker, which interferes with nerve impulse transmission in the autonomic ganglia by acting as a nicotinic receptor antagonist. ontosight.aiwikipedia.org This action affects involuntary bodily functions such as blood pressure and gastrointestinal motility. ontosight.ai

A key distinguishing feature of Carcainium chloride compared to its parent compound, lidocaine (B1675312), is its selective action on airway sensory nerves. kcl.ac.uk Preclinical studies have demonstrated that it selectively inhibits the spontaneous and histamine-evoked discharges in myelinated Aδ-fibres, which are implicated in the cough reflex, without significantly affecting the unmyelinated C-fibres. kcl.ac.uknih.govncats.ioresearchgate.net This selectivity is noteworthy because lidocaine non-selectively inhibits both fibre types. kcl.ac.ukunifi.it The molecular basis for this preferential activity on Aδ-fibres remains a critical knowledge gap. kcl.ac.ukresearchgate.net

Furthermore, research indicates that Carcainium chloride (also known as QX-572) can abolish sodium action potentials and modify responses to neurotransmitters like acetylcholine (B1216132) and serotonin, which are associated with potassium current changes. nih.gov While it is known to inhibit voltage-gated sodium channels, its interaction with different subtypes (e.g., NaV1.7, NaV1.8) that are crucial for nerve signaling needs more precise characterization. nih.govtandfonline.com Future research should, therefore, focus on:

Receptor Binding Studies: Comprehensive assays to determine the binding affinity and selectivity of Carcainium chloride for various nicotinic acetylcholine receptor (nAChR) subtypes within autonomic ganglia. wikipedia.orgcvpharmacology.com

Ion Channel Profiling: Detailed electrophysiological studies to characterize its effects on the family of voltage-gated sodium channels and potassium channels to understand the full scope of its neuronal inhibition. nih.govnih.gov

Pathway Analysis: Investigating the downstream signaling cascades affected by its interaction with these primary targets. One vendor classifies the compound under GPCR/G Protein Neuronal Signaling and the Histamine (B1213489) Receptor, suggesting pathways that require further validation. medchemexpress.com

Investigation of Broader Therapeutic Applications Beyond Antitussive Effects

While its efficacy as an antitussive is the most explored application, preliminary evidence suggests that Carcainium chloride may have therapeutic potential in other areas, which remains largely unexplored.

Its earliest reported activity was as an antiarrhythmic agent . unifi.it Studies in the 1960s and 1970s on isolated heart muscle preparations showed that Carcainium chloride (as QX-572) could increase the diastolic threshold and the absolute refractory period while decreasing conduction velocity. tandfonline.comdovepress.com These findings suggest a potential utility in managing certain cardiac arrhythmias, specifically ventricular tachyarrhythmia, an area that has seen little recent investigation. tandfonline.comdovepress.com

The compound's activity as a ganglionic blocker also opens avenues for its investigation in treating conditions related to autonomic nervous system dysfunction. ontosight.ai This could include certain forms of hypertension or other disorders where dampening sympathetic or parasympathetic outflow would be beneficial. cvpharmacology.com

There is also a mention of Carcainium chloride (as RSD-931) having been under investigation for the treatment of chronic pain , which is consistent with its mechanism of inhibiting sensory nerve activity. smr.org.uk Additionally, a study on its analog, QX-572, explored its effects on tinnitus, suggesting a potential role in sensory disorders. scilit.com

Future research should systematically investigate these potential applications through:

Preclinical models of cardiac arrhythmia.

Studies in models of autonomic dysregulation.

Exploration in various neuropathic and chronic pain models.

Advanced Clinical Trial Design and Cohort Expansion

The clinical development of Carcainium chloride for its antitussive effects provides a foundation for future trial design. A pilot study using nebulized Carcainium chloride (VRP700) demonstrated a significant reduction in cough frequency in patients with idiopathic interstitial pneumonias (IIP). researchgate.netmedkoo.com This study was a double-blind, randomized, placebo-controlled, crossover trial that, despite its small size (eight female patients), showed promising results and a good safety profile. kcl.ac.ukunifi.it

Cohort Expansion: Conducting larger Phase II and III trials with diverse patient populations. This should include patients with chronic cough from various underlying conditions beyond IIP to determine the broader applicability of the treatment.

Adaptive Trial Designs: Utilizing advanced trial designs, such as the adaptive contingency design employed in the pilot study, can enhance efficiency in dose-finding and endpoint evaluation. unifi.it

Endpoint Refinement: Incorporating both objective (cough frequency monitors) and subjective (Visual Analogue Scales, quality of life questionnaires) endpoints to provide a comprehensive assessment of efficacy. unifi.it

Long-term Studies: Designing long-term extension studies to evaluate the sustained efficacy and safety of chronic administration.

Development of Novel Analytical Assays

The advancement of clinical and preclinical research on Carcainium chloride necessitates the development and validation of sensitive and robust analytical methods for its quantification in biological matrices.

Currently, liquid chromatography-mass spectrometry (LC-MS) is the indicated technique for analysis. unifi.it The availability of a deuterated internal standard (Carcainium chloride-d6) is crucial for developing accurate quantitative assays using this method. unifi.it

However, future progress requires:

Validated Bioanalytical Methods: The development of fully validated LC-MS/MS assays according to regulatory guidelines (e.g., FDA, EMA) for quantifying Carcainium chloride and its potential metabolites in plasma, urine, and sputum.

High-Throughput Assays: For larger clinical trials, creating high-throughput methods would be advantageous for efficient sample analysis.

Metabolite Identification: Comprehensive studies to identify the metabolic profile of Carcainium chloride in humans to ensure that all active or relevant metabolites are accounted for in pharmacokinetic and pharmacodynamic assessments.

Structure-Activity Relationship (SAR) Studies for Optimized Analogs

Understanding the structure-activity relationship (SAR) of Carcainium chloride is fundamental for the rational design of new analogs with improved therapeutic profiles. The key structural feature of Carcainium chloride is its quaternary ammonium (B1175870) group, which distinguishes it from its tertiary amine parent, lidocaine. medchemexpress.commedchemexpress.com This permanent positive charge makes the molecule less lipophilic and restricts its ability to cross the blood-brain barrier, which can be a desirable property for reducing central nervous system side effects. scilit.com

The existing data provides a starting point for SAR exploration:

Quaternary vs. Tertiary Amine: The difference in selectivity between Carcainium chloride (Aδ-fibres) and lidocaine (Aδ and C-fibres) is a critical SAR insight that needs to be explored further. kcl.ac.uknih.gov Understanding the structural features that confer this selectivity could lead to even more specific nerve fibre inhibitors.

Alkyl Chain Modifications: Investigating how modifications to the chemical structure, such as the length and composition of the chains connecting the quaternary amine to the aromatic rings, affect potency, selectivity, and pharmacokinetic properties.

Aromatic Ring Substitution: Exploring substitutions on the phenyl rings to potentially enhance binding to the target receptors or alter metabolic stability.

A systematic SAR study could lead to the development of second-generation compounds with optimized efficacy, duration of action, and an even better safety profile. tandfonline.com

Q & A

Basic Research Question

• Nonlinear Regression : Fit data to sigmoidal models (e.g., Hill equation) to estimate EC50 values.
• Power Analysis : Ensure adequate sample sizes to detect clinically meaningful effect sizes (e.g., 30% reduction in cough frequency) .

How can conflicting results between in vitro and in vivo studies of Carcainium chloride be reconciled?

Advanced Research Question
Address discrepancies by:

• Pharmacokinetic Profiling : Evaluate bioavailability, tissue distribution, and metabolite activity.
• Mechanistic Studies : Use knockout animal models or receptor-binding assays to confirm target engagement .

What ethical considerations are critical when designing clinical trials for Carcainium chloride?

Basic Research Question

• Informed Consent : Disclose risks/benefits, especially in vulnerable populations (e.g., elderly IIP patients).
• IRB Approval : Document protocol adherence and adverse event reporting .

How can pharmacodynamic modeling improve dosing strategies for Carcainium chloride?

Advanced Research Question

• Compartmental Models : Predict drug concentration-time profiles to optimize dosing intervals.
• Biomarker Integration : Corrogate cough frequency data with plasma drug levels to identify therapeutic windows .

What strategies enhance reproducibility in Carcainium chloride synthesis protocols?

Basic Research Question

• Detailed Documentation : Report reaction conditions (e.g., temperature, solvent ratios) and purification steps.
• Independent Replication : Validate methods across multiple labs using shared reagents .

How can researchers investigate the long-term safety profile of Carcainium chloride in chronic use?

Advanced Research Question

• Toxicogenomics : Screen for off-target effects using RNA sequencing or proteomics.
• Post-Marketing Surveillance : Collaborate with regulatory agencies to analyze real-world adverse event databases .